N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C19H15N3O2S2/c20-12-13-4-1-2-5-15(13)22-19(24)18(23)21-10-9-14-7-8-17(26-14)16-6-3-11-25-16/h1-8,11H,9-10H2,(H,21,23)(H,22,24)
• InChI Key: TYDNJXIYIJRPCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)C(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C19H15N3O2S2
• Molecular Weight: 381.5 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide, also known as BTE-CN, is a novel organic semiconductor material that has been studied for its potential use in a variety of applications. BTE-CN is a conjugated polymer that is composed of alternating bithiophene and cyano-phenyl rings, which provides it with a unique combination of properties that make it attractive for use in a variety of applications. BTE-CN has been studied for its potential use in organic photovoltaics, organic light-emitting diodes, and organic field-effect transistors. In addition, BTE-CN has also been studied for its potential use in biological and medical applications.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has been studied for its potential use in a variety of scientific research applications, including organic photovoltaics, organic light-emitting diodes, organic field-effect transistors, and biological and medical applications. N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has been studied for its potential use in organic photovoltaics due to its ability to absorb light in the visible spectrum, its high charge carrier mobility, and its ability to form efficient charge transfer junctions. N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has also been studied for its potential use in organic light-emitting diodes due to its ability to form efficient charge transfer junctions and its ability to emit light in the visible spectrum. In addition, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has been studied for its potential use in organic field-effect transistors due to its high charge carrier mobility and its ability to form efficient charge transfer junctions.

Mechanism of Action

The mechanism of action of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide is not yet fully understood. However, it is believed that the conjugated polymer structure of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide allows for efficient charge transfer between the bithiophene and cyano-phenyl rings. This efficient charge transfer allows for the efficient absorption and emission of light in the visible spectrum. In addition, the high charge carrier mobility of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide allows for efficient charge transport between the bithiophene and cyano-phenyl rings.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide have not yet been studied in depth. However, it is believed that N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide may have potential applications in the field of medical and biological research due to its unique combination of properties. In particular, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has been studied for its potential use in the field of cancer research due to its ability to absorb light in the visible spectrum and its ability to form efficient charge transfer junctions.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide in laboratory experiments include its ability to absorb light in the visible spectrum, its high charge carrier mobility, and its ability to form efficient charge transfer junctions. The limitations of using N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide in laboratory experiments include its relatively high cost and its relatively low solubility in organic solvents.

Future Directions

The potential future directions for the use of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide include its use in organic photovoltaics, organic light-emitting diodes, organic field-effect transistors, and biological and medical applications. In particular, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has potential applications in the field of cancer research due to its ability to absorb light in the visible spectrum and its ability to form efficient charge transfer junctions. In addition, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide may be used in the development of novel materials for use in organic electronics and optoelectronics due to its unique combination of properties. Finally, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide may be used in the development of novel sensors due to its ability to absorb light in the visible spectrum and its ability to form efficient charge transfer junctions.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide has been synthesized using a variety of methods, including solution-phase and solid-state synthesis. In solution-phase synthesis, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide is synthesized by condensation of thiophene-2,5-dicarboxylic acid with 2-cyanophenyl ethylenediamine. In solid-state synthesis, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(2-cyanophenyl)ethanediamide is synthesized by heating thiophene-2,5-dicarboxylic acid with 2-cyanophenyl ethylenediamine at elevated temperatures.